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molecular formula C15H10F3N B1344244 4-(3-Trifluoromethyl-phenyl)-1H-indole CAS No. 442562-70-1

4-(3-Trifluoromethyl-phenyl)-1H-indole

Cat. No. B1344244
CAS RN: 442562-70-1
M. Wt: 261.24 g/mol
InChI Key: BEERMOVIYPWSSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06677368B2

Procedure details

To a mixture of 4-bromoindole (3.00 g, 15.3 mmol), and 3-trifluoromethylphenylboronic acid (2.91 g, 15.3 mmol) in THF (52 mL)) were added Palladium catalyst Pd(PPh3)4 (530 mg, 0.46 mmol) and the freshly prepared sodium hydroxide solution (1.84 g, 45.9 mmol in 21 mL water). The system was degassed and then charged with nitrogen. The degas procedure was repeated for three times. The mixture was stirred under nitrogen at 75° C. oil bath for 16 hours. TLC showed the completion of the coupling reaction. The mixture was cooled to room temperature, diluted with ethyl acetate, and separated from water layer. The ethyl acetate solution was washed by brine, dried over Na2SO4, and concentrated. The crude product was purified by a silica gel column eluting with hexanes—EtOAc (9:1) to provide 3.55 g (89%) of the product 4-(3-trifluoromethyl-phenyl)-1H-indole.
Name
4-bromoindole
Quantity
3 g
Type
reactant
Reaction Step One
Name
3-trifluoromethylphenylboronic acid
Quantity
2.91 g
Type
reactant
Reaction Step One
Name
THF
Quantity
52 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
21 mL
Type
reactant
Reaction Step Two
Name
Palladium
Quantity
530 mg
Type
catalyst
Reaction Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
product
Yield
89%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH:4]=[CH:5][NH:6]2.[F:11][C:12]([F:23])([F:22])[C:13]1[CH:14]=[C:15](B(O)O)[CH:16]=[CH:17][CH:18]=1.[OH-].[Na+]>C1COCC1.[Pd].C(OCC)(=O)C>[F:11][C:12]([F:23])([F:22])[C:13]1[CH:18]=[C:17]([C:2]2[CH:10]=[CH:9][CH:8]=[C:7]3[C:3]=2[CH:4]=[CH:5][NH:6]3)[CH:16]=[CH:15][CH:14]=1 |f:2.3|

Inputs

Step One
Name
4-bromoindole
Quantity
3 g
Type
reactant
Smiles
BrC1=C2C=CNC2=CC=C1
Name
3-trifluoromethylphenylboronic acid
Quantity
2.91 g
Type
reactant
Smiles
FC(C=1C=C(C=CC1)B(O)O)(F)F
Name
THF
Quantity
52 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
sodium hydroxide
Quantity
21 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
Palladium
Quantity
530 mg
Type
catalyst
Smiles
[Pd]
Step Four
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
75 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred under nitrogen at 75° C. oil bath for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The system was degassed
ADDITION
Type
ADDITION
Details
charged with nitrogen
CUSTOM
Type
CUSTOM
Details
the completion of the coupling reaction
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
separated from water layer
WASH
Type
WASH
Details
The ethyl acetate solution was washed by brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was purified by a silica gel column
WASH
Type
WASH
Details
eluting with hexanes—EtOAc (9:1)

Outcomes

Product
Details
Reaction Time
 16 h
Name
product
Type
product
Smiles
FC(C=1C=C(C=CC1)C1=C2C=CNC2=CC=C1)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 3.55 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 88.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.